Cas no 7121-60-0 (Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI))
7121-60-0 structure
Product Name:Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI)
CAS No:7121-60-0
MF:C19H26O3
MW:302.407946109772
CID:564000
PubChem ID:151448
Update Time:2025-04-19
Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI)
- (8R,9S,10R,13S,14S)-13-(hydroxymethyl)-10-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
- 18-hydroxy-4-androstene-3,17-dione
- 18-Hydroxyandrost-4-ene-3,17-dione
- androst-4-ene-3,17-dione, 18-hydroxy-
- hydroxyandrost-4-ene-3,17-dione
- 7121-60-0
- 18-Oha
- SCHEMBL4004567
- ZZHNYTLKRMBVAI-NLPXPOPTSA-N
- DTXSID60991526
- hydroxyandrostenedione
-
- Inchi: 1S/C19H26O3/c1-18-8-6-13(21)10-12(18)2-3-14-15(18)7-9-19(11-20)16(14)4-5-17(19)22/h10,14-16,20H,2-9,11H2,1H3/t14-,15+,16+,18+,19-/m1/s1
- InChI Key: ZZHNYTLKRMBVAI-NLPXPOPTSA-N
- SMILES: O=C1CC[C@@H]2[C@]1(CO)CC[C@@H]1[C@@]3(C)CCC(C=C3CC[C@H]12)=O
Computed Properties
- Exact Mass: 302.18828
- Monoisotopic Mass: 302.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Androst-4-ene-3,17-dione,18-hydroxy- (8CI,9CI) Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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